Cas no 2229383-22-4 (2-fluoro-5-(pyrrolidin-3-yloxy)pyridine)

• Product Name: 2-fluoro-5-(pyrrolidin-3-yloxy)pyridine
• CAS No: 2229383-22-4
• MF: C₉H₁₁FN₂O
• MW: 182.194845438004
• CID: 5903848
• PubChem ID: 165627049
• Update Time: 2025-08-05

2-fluoro-5-(pyrrolidin-3-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(pyrrolidin-3-yloxy)pyridine
• Pyridine, 2-fluoro-5-(3-pyrrolidinyloxy)-
• EN300-1795091
• 2229383-22-4

• Inchi： 1S/C9H11FN2O/c10-9-2-1-7(6-12-9)13-8-3-4-11-5-8/h1-2,6,8,11H,3-5H2
• InChI Key： ICOXNHUXJGBYPO-UHFFFAOYSA-N
• SMILES： C1(F)=NC=C(OC2CCNC2)C=C1

Computed Properties

• Exact Mass: 182.08554114g/mol
• Monoisotopic Mass: 182.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.201±0.06 g/cm3(Predicted)
• Boiling Point: 309.6±42.0 °C(Predicted)
• pka: 8.95±0.10(Predicted)

Additional information on 2-fluoro-5-(pyrrolidin-3-yloxy)pyridine

Comprehensive Overview of 2-Fluoro-5-(pyrrolidin-3-yloxy)pyridine (CAS No. 2229383-22-4)

2-Fluoro-5-(pyrrolidin-3-yloxy)pyridine, with the CAS number 2229383-22-4, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by a fluorine substitution at the 2-position and a pyrrolidin-3-yloxy moiety at the 5-position. Its unique structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and central nervous system (CNS) targeting agents.

The growing interest in 2-fluoro-5-(pyrrolidin-3-yloxy)pyridine is driven by its potential applications in drug discovery. Researchers are increasingly exploring its role in modulating protein-protein interactions and enzyme activity, which are critical in treating diseases like cancer and neurodegenerative disorders. The compound's fluorinated pyridine core enhances its metabolic stability and bioavailability, making it a preferred choice for medicinal chemists. Additionally, the pyrrolidine ring contributes to its conformational flexibility, enabling better binding affinity with biological targets.

In the context of current trends, 2-fluoro-5-(pyrrolidin-3-yloxy)pyridine aligns with the rising demand for small molecule therapeutics and precision medicine. Its relevance is further highlighted by the increasing number of patents and publications focusing on fluorinated heterocycles. Users searching for "fluoropyridine derivatives in drug design" or "pyrrolidine-containing bioactive compounds" will find this compound particularly intriguing due to its dual functionality and versatility.

From a synthetic perspective, the preparation of CAS 2229383-22-4 involves multi-step organic transformations, including nucleophilic aromatic substitution and palladium-catalyzed coupling reactions. These methods are well-documented in recent literature, catering to the needs of chemists looking for efficient synthetic routes or scalable production techniques. The compound's stability under various conditions also makes it suitable for high-throughput screening and combinatorial chemistry.

Beyond pharmaceuticals, 2-fluoro-5-(pyrrolidin-3-yloxy)pyridine has potential applications in material science, particularly in the development of organic electronic materials. Its electron-withdrawing fluorine atom and nitrogen-rich structure contribute to its utility in designing conductive polymers and light-emitting diodes (LEDs). This interdisciplinary appeal makes it a subject of interest for researchers exploring "fluorinated heterocycles in materials" or "pyridine-based functional materials."

In summary, 2-fluoro-5-(pyrrolidin-3-yloxy)pyridine (CAS No. 2229383-22-4) is a multifaceted compound with broad applicability in life sciences and materials engineering. Its structural uniqueness, combined with its pharmacological and material properties, positions it as a key player in modern chemical research. As the scientific community continues to uncover its potential, this compound is poised to remain a focal point in innovative drug and material development.